N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide

• IUPAC Name: N-(2,6-dimethylmorpholine-4-carbothioyl)-2-methylbenzamide
• InChI: InChI=1S/C15H20N2O2S/c1-10-6-4-5-7-13(10)14(18)16-15(20)17-8-11(2)19-12(3)9-17/h4-7,11-12H,8-9H2,1-3H3,(H,16,18,20)
• InChI Key: AGPJWPIHYSHEAS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=S)NC(=O)C2=CC=CC=C2C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide, also known as DMCCMT, is a chemical compound that belongs to the class of carbonic anhydrase inhibitors. It has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery.

Mechanism of Action

N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide acts as a competitive inhibitor of carbonic anhydrase enzymes by binding to the active site of the enzyme. This results in the reduction of the enzyme's activity, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This mechanism of action has been shown to be effective in the treatment of glaucoma, where the reduction of intraocular pressure is achieved by decreasing the production of aqueous humor.
Biochemical and physiological effects:
This compound has been shown to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and ion transport. The inhibition of carbonic anhydrase enzymes by this compound has been shown to result in the reduction of the enzyme's activity, leading to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This has been shown to be effective in the treatment of glaucoma, epilepsy, and cancer.

Advantages and Limitations for Lab Experiments

N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide has several advantages as a carbonic anhydrase inhibitor, including its potent inhibitory activity, high selectivity, and low toxicity. However, it also has some limitations, including its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy. In addition, this compound has been shown to exhibit some degree of cytotoxicity, which can limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide, including the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the investigation of its potential therapeutic applications in the treatment of various diseases. Additionally, further research is needed to elucidate the mechanism of action of this compound and its effects on various physiological processes. Finally, the development of new carbonic anhydrase inhibitors based on the structure of this compound may lead to the discovery of novel therapeutic agents for the treatment of various diseases.

Scientific Research Applications

N-[(2,6-dimethyl-4-morpholinyl)carbonothioyl]-2-methylbenzamide has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance, respiration, and ion transport. This compound has been investigated for its potential therapeutic applications in the treatment of glaucoma, epilepsy, and cancer.